Cas no 918482-02-7 (Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)-)

Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)- structure
918482-02-7 structure
Product name:Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)-
CAS No:918482-02-7
MF:C21H28N2
MW:308.46042
CID:774897
PubChem ID:59381991

Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)-
    • 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)piperazine
    • SCHEMBL13150736
    • DTXSID60731702
    • 918482-02-7
    • Inchi: InChI=1S/C21H28N2/c1-18-7-6-8-19(2)21(18)17-23-15-13-22(14-16-23)12-11-20-9-4-3-5-10-20/h3-10H,11-17H2,1-2H3
    • InChI Key: USTWKXNSWXJFFW-UHFFFAOYSA-N
    • SMILES: CC1=C(C(=CC=C1)C)CN2CCN(CC2)CCC3=CC=CC=C3

Computed Properties

  • Exact Mass: 308.225248902g/mol
  • Monoisotopic Mass: 308.225248902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5Ų
  • XLogP3: 4.3

Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)- Related Literature

Additional information on Piperazine, 1-[(2,6-dimethylphenyl)methyl]-4-(2-phenylethyl)-

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